N-(4-chlorobenzyl)-2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[(5-ethyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H17ClN4OS/c1-3-12-17-18-14(19(12)2)21-9-13(20)16-8-10-4-6-11(15)7-5-10/h4-7H,3,8-9H2,1-2H3,(H,16,20)
• InChI Key: VNOXHBOCAXQQDG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(N1C)SCC(=O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C14H17ClN4OS
• Molecular Weight: 324.8 g/mol

Description

N-(4-chlorobenzyl)-2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide, commonly known as CTZ, is a chemical compound that has gained significant attention in scientific research. CTZ is a member of the thioacetamide family and has been found to have potential applications in various fields, including medicine and agriculture.

Mechanism of Action

The mechanism of action of CTZ is not fully understood. However, it is believed that CTZ exerts its antifungal and antibacterial effects by inhibiting the synthesis of ergosterol and peptidoglycan, respectively. CTZ has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
CTZ has been shown to have minimal toxicity in vivo and in vitro. It has been found to be well-tolerated in animals and humans. CTZ has been found to have a low potential for drug-drug interactions, making it a promising candidate for combination therapy.

Advantages and Limitations for Lab Experiments

CTZ has several advantages for lab experiments. It is stable under normal laboratory conditions and can be easily synthesized in large quantities. CTZ is also relatively inexpensive compared to other antifungal and antibacterial agents. However, CTZ has some limitations for lab experiments. It has a low solubility in water, making it difficult to administer in vivo. CTZ also has a short half-life in vivo, which may limit its efficacy.

Future Directions

There are several future directions for the study of CTZ. One potential application of CTZ is in the treatment of multidrug-resistant fungal and bacterial infections. CTZ may also have potential applications in the development of new anticancer drugs. Further research is needed to fully elucidate the mechanism of action of CTZ and to optimize its pharmacokinetic properties. The development of new CTZ derivatives may also lead to the discovery of more potent and selective compounds.

Synthesis Methods

The synthesis of CTZ involves the reaction of 4-chlorobenzyl chloride with 2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetic acid in the presence of a base such as triethylamine. The reaction results in the formation of CTZ as a white crystalline solid. The synthesis method has been optimized to improve the yield and purity of CTZ.

Scientific Research Applications

CTZ has been extensively studied for its potential applications in medicine. It has been found to have antifungal, antibacterial, and antitumor properties. CTZ has been shown to inhibit the growth of various fungi and bacteria, including Candida albicans, Aspergillus fumigatus, and Staphylococcus aureus. CTZ has also been found to have antitumor effects in various cancer cell lines, including breast cancer, liver cancer, and lung cancer.